Cas no 2229091-18-1 (tert-butyl N-2-amino-2-(2,6-dichloro-4-methylpyridin-3-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(2,6-dichloro-4-methylpyridin-3-yl)ethylcarbamate
• CAS No: 2229091-18-1
• MF: C₁₃H₁₉Cl₂N₃O₂
• MW: 320.214861154556
• CID: 6051021
• PubChem ID: 165622429
• Update Time: 2025-06-08

tert-butyl N-2-amino-2-(2,6-dichloro-4-methylpyridin-3-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-2-(2,6-dichloro-4-methylpyridin-3-yl)ethylcarbamate
• EN300-1892661
• tert-butyl N-[2-amino-2-(2,6-dichloro-4-methylpyridin-3-yl)ethyl]carbamate
• 2229091-18-1

• Inchi： 1S/C13H19Cl2N3O2/c1-7-5-9(14)18-11(15)10(7)8(16)6-17-12(19)20-13(2,3)4/h5,8H,6,16H2,1-4H3,(H,17,19)
• InChI Key： CPJSLOHQIDPQDO-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C)C=C(N=1)Cl)C(CNC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 319.0854322g/mol
• Monoisotopic Mass: 319.0854322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 77.2Ų

Additional information on tert-butyl N-2-amino-2-(2,6-dichloro-4-methylpyridin-3-yl)ethylcarbamate

Introduction to Tert-butyl N-2-amino-2-(2,6-dichloro-4-methylpyridin-3-yl)ethylcarbamate (CAS No. 2229091-18-1)

Tert-butyl N-2-amino-2-(2,6-dichloro-4-methylpyridin-3-yl)ethylcarbamate, identified by its CAS number 2229091-18-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry due to their ability to act as intermediates in the synthesis of bioactive molecules. The structural features of this compound, particularly its tert-butyl group and the presence of a pyridine ring substituted with chlorine and methyl groups, contribute to its unique chemical properties and potential biological activities.

The molecular structure of Tert-butyl N-2-amino-2-(2,6-dichloro-4-methylpyridin-3-yl)ethylcarbamate consists of a central carbamate moiety linked to an ethyl chain, which is further substituted with an amino group and a pyridine ring. The pyridine ring is particularly noteworthy, as it is modified with two chlorine atoms at the 2 and 6 positions, along with a methyl group at the 4 position. This specific substitution pattern enhances the compound's reactivity and selectivity, making it a valuable building block in the synthesis of more complex pharmaceutical agents.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The pyridine derivatives, including those with chloro and methyl substitutions, have been extensively studied for their potential roles in drug discovery. For instance, compounds containing such motifs have been explored for their anti-inflammatory, antimicrobial, and anticancer properties. The tert-butyl N-2-amino-2-(2,6-dichloro-4-methylpyridin-3-yl)ethylcarbamate structure provides a scaffold that can be further modified to develop targeted therapeutics.

One of the key advantages of using Tert-butyl N-2-amino-2-(2,6-dichloro-4-methylpyridin-3-yl)ethylcarbamate as a synthetic intermediate is its stability under various reaction conditions. The carbamate group is known for its resilience in both acidic and basic environments, which allows for flexibility in synthetic pathways. Additionally, the presence of the tert-butyl group enhances the compound's lipophilicity, making it more suitable for membrane permeability and thus improving bioavailability. These characteristics make it an attractive candidate for further exploration in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with greater accuracy before conducting expensive experimental trials. Molecular modeling studies on Tert-butyl N-2-amino-2-(2,6-dichloro-4-methylpyridin-3-yl)ethylcarbamate have suggested potential interactions with various biological targets. For example, the pyridine ring can engage in hydrogen bonding with polar residues in protein active sites, while the chlorine atoms may participate in hydrophobic interactions or electrostatic binding. These insights are crucial for designing derivatives with enhanced potency and selectivity.

The synthesis of Tert-butyl N-2-amino-2-(2,6-dichloro-4-methylpyridin-3-yl)ethylcarbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Typically, the process begins with the preparation of a chlorinated pyridine derivative followed by nucleophilic substitution reactions to introduce the amino and carbamate groups. The use of palladium-catalyzed cross-coupling reactions has been reported to improve regioselectivity and reduce side products. Such synthetic methodologies highlight the compound's significance as a key intermediate in modern pharmaceutical synthesis.

As research continues to evolve, new applications for Tert-butyl N-2-amino-2-(2,6-dichloro-4-methylpyridin-3-y l)ethylcarbamate are likely to emerge. The growing emphasis on precision medicine has spurred interest in developing small molecules that can selectively target specific disease pathways. The structural features of this compound make it a promising candidate for such applications. Furthermore, its compatibility with green chemistry principles has made it an attractive choice for sustainable drug development efforts.

In conclusion,Tert-butyl N - 2 - amino - 2 - ( 2 , 6 - dichloro - 4 - methylpyridin - 3 - y l ) eth ylcarb am ate (CAS No. 2229091 - 18 - 1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for drug discovery and development. As research progresses，this compound is expected to play an increasingly important role in addressing unmet medical needs through innovative therapeutic strategies.